Cas no 872473-09-1 (7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole)

• Product Name: 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole
• CAS No: 872473-09-1
• MF: C₁₁H₁₀IN
• MW: 283.108274936676
• MDL: MFCD05625694
• CID: 1038529
• PubChem ID: 4770201
• Update Time: 2025-10-28

7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole Chemical and Physical Properties

Names and Identifiers

• 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole
• AKOS000295353
• DTXSID60406382
• 872473-09-1

• MDL： MFCD05625694
• Inchi： 1S/C11H10IN/c12-7-4-5-11-9(6-7)8-2-1-3-10(8)13-11/h4-6,13H,1-3H2
• InChI Key： BBQMRHPBVQMRKE-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C1CCCC=1N2

Computed Properties

• Exact Mass: 282.98580g/mol
• Monoisotopic Mass: 282.98580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.8Ų

Additional information on 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole

Introduction to 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole (CAS No. 872473-09-1)

7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole, with the Chemical Abstracts Service (CAS) number 872473-09-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles and is characterized by its unique structural features, which include a cyclopentane ring fused to an indole core and an iodine substituent at the 7-position. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole is particularly noteworthy due to its ability to modulate various biological pathways. The iodine substituent at the 7-position enhances the compound's lipophilicity and can influence its binding affinity to specific receptors. This makes it a valuable scaffold for the development of novel drugs targeting a range of diseases, including neurological disorders, cancer, and inflammatory conditions.

Recent studies have highlighted the potential of 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole in modulating serotonin receptors. Serotonin is a key neurotransmitter involved in mood regulation, sleep, and appetite. Compounds that can selectively bind to serotonin receptors have shown promise in treating conditions such as depression and anxiety. Research has demonstrated that 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole exhibits high affinity for serotonin receptors, making it a potential lead compound for the development of new antidepressants and anxiolytics.

In addition to its role in serotonin receptor modulation, 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have shown that 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. This suggests that it may have therapeutic potential in treating inflammatory conditions.

The anticancer properties of 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole have also been explored. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Research has demonstrated that 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole can induce apoptosis (programmed cell death) in cancer cells by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway. This makes it a promising candidate for the development of new anticancer agents.

The synthesis of 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole has been optimized using modern synthetic methods to ensure high yields and purity. Various synthetic routes have been reported in the literature, including palladium-catalyzed cross-coupling reactions and multistep syntheses involving ring-closing metathesis (RCM). These synthetic strategies not only facilitate the preparation of the compound but also allow for the introduction of functional groups at specific positions to fine-tune its biological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole-based drugs in humans. Preliminary results from phase I trials have shown promising outcomes with minimal side effects. Further clinical studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, 7-Iodo-1,2,3,4-tetrahydrocyclopenta[b]indole (CAS No. 872473-09-1) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for drug discovery efforts targeting neurological disorders, cancer, and inflammatory conditions. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.